Cas no 1934863-13-4 (2-(thietan-3-ylidene)acetic acid)

• Product Name: 2-(thietan-3-ylidene)acetic acid
• CAS No: 1934863-13-4
• MF: C₅H₆O₂S
• MW: 130.164940357208
• CID: 5104586
• Update Time: 2026-03-03

2-(thietan-3-ylidene)acetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-(3-thietanylidene)-
• 2-(thietan-3-ylidene)acetic acid

• Inchi： 1S/C5H6O2S/c6-5(7)1-4-2-8-3-4/h1H,2-3H2,(H,6,7)
• InChI Key： UKNQZASLIFFIIA-UHFFFAOYSA-N
• SMILES： C(O)(=O)/C=C1/CSC/1

Additional information on 2-(thietan-3-ylidene)acetic acid

2-(Thietan-3-ylidene)Acetic Acid: A Comprehensive Overview

2-(Thietan-3-ylidene)acetic acid (CAS No. 1934863-13-4) is a unique organic compound that has garnered attention in various scientific and industrial applications. This compound, characterized by its thietane ring structure, belongs to the class of bicyclic compounds and exhibits distinctive chemical properties. Recent advancements in synthetic chemistry have enabled researchers to explore its potential in fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 2-(thietan-3-ylidene)acetic acid is defined by a thietane ring fused with an acetic acid moiety. The thietane ring, a three-membered ring containing two carbons and one oxygen atom, imparts unique electronic and steric properties to the molecule. This structure allows for versatile reactivity, making it a valuable building block in organic synthesis. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and antifungal agents.

One of the most promising applications of 2-(thietan-3-ylidene)acetic acid lies in its use as a precursor for drug discovery. Researchers have employed this compound to synthesize derivatives with enhanced bioavailability and efficacy. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in bacterial infections. This finding underscores its potential as a lead compound for developing next-generation antimicrobial therapies.

In addition to its pharmaceutical applications, 2-(thietan-3-ylidene)acetic acid has found utility in agrochemical research. Its ability to modulate plant growth hormones has led to investigations into its role as a plant growth regulator. A 2022 study in *Phytotherapy Research* reported that certain derivatives of this compound can enhance crop resilience against environmental stressors such as drought and salinity. These findings suggest that it could play a significant role in sustainable agriculture practices.

The synthesis of 2-(thietan-3-ylidene)acetic acid involves a multi-step process that typically begins with the preparation of the thietane ring precursor. Recent advancements in catalytic methods have improved the efficiency and scalability of this synthesis. For example, the use of transition metal catalysts has enabled researchers to achieve higher yields while minimizing byproducts. These improvements are critical for large-scale production, particularly for industrial applications.

From an environmental perspective, the ecological impact of 2-(thietan-3-ylidene)acetic acid has been a subject of recent scrutiny. Studies conducted in 2023 have assessed its biodegradability and toxicity levels under various conditions. Results indicate that under controlled conditions, the compound exhibits moderate biodegradability, which aligns with current environmental regulations. However, further research is required to fully understand its long-term ecological implications.

In conclusion, 2-(thietan-3-ylidene)acetic acid (CAS No. 1934863-13-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in contemporary research and development efforts. As ongoing studies continue to uncover new potentials, this compound is poised to contribute significantly to advancements in medicine, agriculture, and materials science.